2-(Benzyloxy)-3-bromoaniline

• Molecular Formula: C13H12BrNO
• Molecular Weight: 278.14 g/mol
• IUPAC Name: 3-bromo-2-phenylmethoxyaniline
• InChI: InChI=1S/C13H12BrNO/c14-11-7-4-8-12(15)13(11)16-9-10-5-2-1-3-6-10/h1-8H,9,15H2
• InChI Key: VXWHIKFBGJWGIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC=C2Br)N

Description

2-(Benzyloxy)-3-bromoaniline (CAS: Not explicitly provided; structurally related to 4-(Benzyloxy)-3-bromoaniline hydrochloride, CAS 14111-15-0 ) is a halogenated aniline derivative featuring a benzyloxy group at the ortho position (C2) and a bromine atom at the meta position (C3). This compound is of interest in organic synthesis, particularly in cross-coupling reactions such as Suzuki polycondensation, where bromoanilines serve as key intermediates for constructing conjugated polymers or small molecules . The benzyloxy group enhances steric bulk and electron-donating effects, while the bromine atom provides a reactive site for metal-catalyzed couplings.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Benzyloxy)-3-bromoaniline typically involves the bromination of 2-(Benzyloxy)aniline. The process can be carried out using bromine or N-bromosuccinimide (NBS) as the brominating agent in the presence of a suitable solvent like chloroform or carbon tetrachloride . The reaction is usually conducted at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods: In an industrial setting, the production of 2-(Benzyloxy)-3-bromoaniline may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reagent concentration can optimize the production process.

Chemical Reactions Analysis

Types of Reactions: 2-(Benzyloxy)-3-bromoaniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized to form quinones or reduced to form corresponding anilines.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions to form biaryl compounds.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium methoxide or potassium thiolate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products:

Substitution: Formation of substituted anilines.

Oxidation: Formation of quinones.

Reduction: Formation of reduced aniline derivatives.

Scientific Research Applications

2-(Benzyloxy)-3-bromoaniline has diverse applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and as a building block in the preparation of various functionalized compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor in the synthesis of pharmaceutical compounds with potential therapeutic effects.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-(Benzyloxy)-3-bromoaniline involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 2- vs. 4-(Benzyloxy)-3-bromoaniline

• Structural Differences :
  • 2-(Benzyloxy)-3-bromoaniline : Benzyloxy at C2, bromine at C3.
  • 4-(Benzyloxy)-3-bromoaniline hydrochloride (CAS 14111-15-0): Benzyloxy at C4, bromine at C3, with a hydrochloride salt form .
• For example, Suzuki reactions involving ortho-substituted bromoanilines (e.g., 2-bromoaniline) show distinct $ ^1 \text{H-NMR} $ coupling patterns (e.g., 3.82 ppm for HH coupling) compared to meta or mixed isomers . The hydrochloride form of the para isomer may improve solubility in polar solvents, enhancing its utility in aqueous-phase reactions.

Halogen-Substituted Anilines: Bromo vs. Chloro Derivatives

• 3-Bromoaniline vs. Applications: Chloroanilines (e.g., 3-chloroaniline, CAS 108-42-9) are widely used in agrochemicals, whereas bromoanilines are preferred in polymer synthesis due to their higher reactivity in Suzuki-Miyaura couplings .

Property	2-(Benzyloxy)-3-bromoaniline	3-Chloroaniline (CAS 108-42-9)	4-(Benzyloxy)-3-bromoaniline HCl (CAS 14111-15-0)
Substituent Position	C2 (benzyloxy), C3 (Br)	C3 (Cl)	C4 (benzyloxy), C3 (Br)
Solubility	Low in water; moderate in DMF	Moderate in polar solvents	Enhanced in polar solvents (HCl salt)
Reactivity in Coupling	High (Br > Cl)	Moderate	High, but steric effects may differ

Functional Group Variations: Benzyloxy vs. Other Substituents

• Comparison with 3,5-Dichloro-4-[2-(dimethylamino)ethoxy]aniline (CAS 237385-62-5): Substituent Effects: The dimethylaminoethoxy group in this compound introduces strong electron-donating and basic character, contrasting with the neutral benzyloxy group. This increases solubility in acidic media and alters coordination behavior in metal-catalyzed reactions . Applications: While 2-(Benzyloxy)-3-bromoaniline is tailored for Suzuki polycondensation, the dimethylaminoethoxy derivative may find use in pH-responsive materials or drug delivery systems.

Biological Activity

2-(Benzyloxy)-3-bromoaniline is an organic compound classified as an aromatic amine, notable for its structural features that include a benzyl ether group and a bromine atom attached to an aniline ring. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains.

The compound's chemical structure allows it to participate in various reactions, including:

• Substitution Reactions: The bromine atom can be replaced by nucleophiles such as amines, thiols, or alkoxides.
• Oxidation and Reduction: It can be oxidized to form quinones or reduced to yield corresponding anilines.
• Coupling Reactions: It is capable of participating in Suzuki-Miyaura coupling reactions to synthesize biaryl compounds.

Antimicrobial Properties

Research has indicated that 2-(Benzyloxy)-3-bromoaniline exhibits significant antimicrobial activity. For instance, studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The compound has been tested against pathogens such as Escherichia coli and Acinetobacter baumannii, showing promising growth inhibition rates at concentrations around 32 μg/mL .

Anticancer Activity

The anticancer potential of 2-(Benzyloxy)-3-bromoaniline has been explored through various in vitro studies. Notably, it has shown effectiveness against multiple cancer cell lines, including leukemia and breast cancer. The compound's mechanism of action appears to involve modulation of specific molecular targets, potentially affecting cell proliferation pathways .

Case Studies

• Anticancer Activity Against Leukemia:
  A study highlighted the compound's ability to inhibit growth in leukemia cell lines while maintaining low cytotoxicity towards normal cells . This suggests a favorable therapeutic index, making it a candidate for further development.
• Antimicrobial Efficacy:
  In another investigation, derivatives of 2-(Benzyloxy)-3-bromoaniline were synthesized and screened for antibacterial activity. Several derivatives exhibited significant growth inhibition against Candida albicans and other pathogens, with some achieving over 95% inhibition at specific concentrations.

The biological activity of 2-(Benzyloxy)-3-bromoaniline is believed to stem from its interaction with various enzymes and receptors within biological systems. This interaction can lead to alterations in important biochemical pathways involved in cell growth and survival. Further research is needed to elucidate the precise molecular mechanisms underlying its effects.

Comparative Analysis

To understand the unique properties of 2-(Benzyloxy)-3-bromoaniline, it is beneficial to compare it with similar compounds:

Compound Name	Structure Features	Biological Activity
2-(Benzyloxy)-3-bromoaniline	Benzyl ether + Bromine	Antimicrobial, Anticancer
3-Bromoaniline	Lacks benzyloxy group	Limited reactivity
2-Benzyloxy-1-methylpyridinium triflate	Pyridinium group present	Varies with application

This table illustrates how the presence of both the benzyloxy and bromo groups in 2-(Benzyloxy)-3-bromoaniline contributes to its diverse reactivity and biological activities compared to other related compounds.